Cas no 1806788-94-2 (5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid
• CAS No: 1806788-94-2
• MF: C₇H₅F₂NO₄
• MW: 205.115709066391
• CID: 4917483
• Update Time: 2025-06-23

5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid
• 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid

• Inchi： 1S/C7H5F2NO4/c8-6(9)2-1-10-3(7(13)14)5(12)4(2)11/h1,6,12H,(H,10,11)(H,13,14)
• InChI Key： CKKIKLHEWZEWFE-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=O)O)=C(C1=O)O)F

Computed Properties

• Exact Mass: 205.01866396 g/mol
• Monoisotopic Mass: 205.01866396 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.6
• Molecular Weight: 205.12

Additional information on 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid

Introduction to 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic Acid (CAS No. 1806788-94-2)

5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid, identified by its CAS number 1806788-94-2, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine family, which is well-documented for its diverse biological activities and pharmaceutical applications. The presence of both hydroxyl and difluoromethyl groups in its molecular structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid consists of a pyridine ring substituted with hydroxyl groups at the 3 and 4 positions and a difluoromethyl group at the 5 position. This specific arrangement of functional groups enhances its reactivity and makes it a versatile building block for drug discovery and development. The compound's ability to participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, makes it particularly useful in synthetic organic chemistry.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, including 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid, have shown promise in various pharmacological contexts. For instance, studies have demonstrated their role in inhibiting key enzymes involved in inflammatory pathways, making them candidates for treating chronic inflammatory diseases. Additionally, the difluoromethyl group is known to enhance metabolic stability and binding affinity, which are crucial factors in drug design.

The synthesis of 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These techniques are essential for producing pharmaceutical-grade compounds with minimal impurities.

One of the most compelling aspects of 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid is its potential in medicinal chemistry. Researchers have explored its derivatives as scaffolds for developing new drugs targeting various diseases. For example, modifications of this compound have led to the discovery of novel antiviral agents that exhibit potent activity against RNA viruses. The hydroxyl groups provide sites for further functionalization, allowing chemists to tailor the properties of the molecule for specific biological targets.

The pharmacokinetic profile of 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid is another area of interest. Studies have shown that compounds with similar structures exhibit favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These characteristics are critical for developing drugs that can be administered frequently and maintain therapeutic levels in the body. The difluoromethyl group contributes to these properties by increasing lipophilicity and reducing metabolic degradation.

In conclusion, 5-(Difluoromethyl)-3,4-dihydroxypyridine-2-carboxylic acid (CAS No. 1806788-94-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new uses for this compound and its derivatives, it is likely to play an increasingly important role in drug discovery and development.